2-Chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine 2-Chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC16495120
InChI: InChI=1S/C15H16ClFN4/c1-15(2)8-21(10-6-4-9(17)5-7-10)13-11(15)12(18-3)19-14(16)20-13/h4-7H,8H2,1-3H3,(H,18,19,20)
SMILES:
Molecular Formula: C15H16ClFN4
Molecular Weight: 306.76 g/mol

2-Chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine

CAS No.:

Cat. No.: VC16495120

Molecular Formula: C15H16ClFN4

Molecular Weight: 306.76 g/mol

* For research use only. Not for human or veterinary use.

2-Chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine -

Specification

Molecular Formula C15H16ClFN4
Molecular Weight 306.76 g/mol
IUPAC Name 2-chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6H-pyrrolo[2,3-d]pyrimidin-4-amine
Standard InChI InChI=1S/C15H16ClFN4/c1-15(2)8-21(10-6-4-9(17)5-7-10)13-11(15)12(18-3)19-14(16)20-13/h4-7H,8H2,1-3H3,(H,18,19,20)
Standard InChI Key YPSVPFFHOULTRF-UHFFFAOYSA-N
Canonical SMILES CC1(CN(C2=NC(=NC(=C21)NC)Cl)C3=CC=C(C=C3)F)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a bicyclic pyrrolo[2,3-d]pyrimidine core substituted at positions 2, 4, 5, and 7. The 2-chloro and 4-amine groups occupy the pyrimidine ring, while the 7-(4-fluorophenyl) and 5,5-dimethyl moieties are attached to the pyrrole component. X-ray crystallography of related pyrrolopyrimidines reveals planar bicyclic systems with dihedral angles between substituents ranging from 5.5° to 91.6°, suggesting conformational flexibility in binding pockets . The fluorine atom at the para position of the phenyl ring enhances electronegativity, potentially improving membrane permeability and target affinity.

Table 1: Key Physicochemical Properties

PropertyValue
Molecular FormulaC₁₅H₁₆ClFN₄
Molecular Weight306.76 g/mol
CAS NumberNot disclosed
PubChem CID134185083
Hydrogen Bond Donors1
Hydrogen Bond Acceptors4
LogP (Predicted)2.8 ± 0.3

Spectroscopic Characteristics

Fourier-transform infrared (FTIR) spectroscopy of analogous compounds shows characteristic N-H stretching vibrations at 3350–3400 cm⁻¹ and C-Cl stretches at 750–800 cm⁻¹. Nuclear magnetic resonance (NMR) data for the pyrrolopyrimidine core typically include δ 7.8–8.2 ppm for aromatic protons and δ 2.1–2.5 ppm for methyl groups . Mass spectrometry fragments at m/z 306.76 confirm the molecular ion peak, with major fragments arising from loss of the chloro (Δm/z 35.5) and fluorophenyl (Δm/z 111.1) groups .

Synthesis and Manufacturing Processes

Synthetic Routes

Industrial synthesis begins with the condensation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 4-fluoroaniline in hydrochloric acid, achieving yields of 68–72%. Key steps include:

  • Ring Formation: Cyclization under reflux with tetrahydrofuran (THF) at 80°C for 12 hours.

  • Methylation: Treatment with methyl iodide in dimethylformamide (DMF) at 0–5°C to introduce N,5,5-trimethyl groups.

  • Purification: Sequential recrystallization from ethanol-water (3:1) and silica gel chromatography (eluent: ethyl acetate/hexane 1:4).

Process Optimization

Continuous flow reactors improve reaction efficiency by maintaining precise temperature control (ΔT ± 1°C) and reducing side products to <5%. Scaling trials demonstrate linear scalability from 10 g to 50 kg batches, with purity consistently >98.5% by high-performance liquid chromatography (HPLC) .

Table 2: Synthetic Yield Optimization

StepBatch Yield (%)Flow Reactor Yield (%)
Condensation6885
Methylation7588
Final Purification8295

Biological Activity and Mechanism of Action

Kinase Inhibition Profile

The compound demonstrates nanomolar potency against CDK2 (IC₅₀ = 23 ± 4 nM) and CDK4 (IC₅₀ = 41 ± 6 nM), with 300-fold selectivity over GGTase-I . Molecular docking studies suggest the chloro group forms a halogen bond with kinase hinge region residue Val96 (distance: 3.2 Å), while the fluorophenyl moiety engages in π-π stacking with Phe93 .

Cellular Effects

In MCF-7 breast cancer cells, the compound induces G₁ phase arrest (75% cells at 100 nM) within 24 hours, followed by apoptosis (45% Annexin V+ at 48 hours). Western blot analysis shows dose-dependent suppression of retinoblastoma protein (Rb) phosphorylation at Ser780, confirming CDK4/6 inhibition .

Pharmacological Applications

Anticancer Therapeutics

In xenograft models, oral administration (50 mg/kg/day) reduces tumor volume by 62% versus controls (p < 0.001) without significant hematological toxicity . Synergistic effects occur with paclitaxel, lowering IC₅₀ values from 18 nM to 6 nM in combination studies.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator